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Compound of Interest

Compound Name: N-Methylpiperazine-d11

Cat. No.: B12399036

An In-depth Technical Guide to the Physical Characteristics of N-Methylpiperazine-d11

This guide provides a comprehensive overview of the core physical and chemical
characteristics of N-Methylpiperazine-d11, a deuterated isotopologue of N-Methylpiperazine.
Designed for researchers, scientists, and professionals in drug development, this document
aggregates key data into a structured format, outlines relevant experimental context, and
presents a visual summary of its properties.

Chemical Identity and Properties

N-Methylpiperazine-d11 is a stable, isotopically labeled version of N-Methylpiperazine where
eleven hydrogen atoms have been replaced by deuterium.[1] This substitution is primarily on
the piperazine ring and the methyl group.[2][3] Its fundamental chemical properties are
summarized below.
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Property Value Source
CAS Number 1319723-22-2 [2][3]
Chemical Formula CsHD11N2 [2][3]
Molecular Weight 111.23 g/mol [2][3]

1-(Methyl-d3)piperazine-
Synonyms [2][3]
2,2,3,3,5,5,6,6-d8

Piperazine-2,2,3,3,5,5,6,6-

d8,1-(methyl-d3) [2](3]

Physical Characteristics

Detailed experimental data for the physical properties of the deuterated form are not widely
published. However, the physical characteristics are expected to be very similar to its non-
deuterated counterpart, N-Methylpiperazine (CAS: 109-01-3). The primary difference lies in the
molecular weight due to the heavier deuterium isotopes.

Property Value (N-Methylpiperazine) Source

) Clear, colorless to yellow liquid
Physical State _ o [4][5]
with an amine-like odor

Melting Point -6 °C [4]
Boiling Point 138 °C [41[5]
Density 0.903 g/mL at 20-25 °C [4]
Flash Point 42 °C [4]

N Miscible in water, ethanol, and
Solubility [4][5]
ether

Vapor Pressure 0.9 kPa at 20 °C [6]

Comparative Data: Isotopic vs. Non-Isotopic Form
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The key distinction between N-Methylpiperazine-d11 and N-Methylpiperazine is the isotopic
substitution, which results in a notable difference in molecular weight.

Property N-Methylpiperazine-d11 N-Methylpiperazine
Chemical Formula CsHD11N2[2][3] CsH12N2[4]
Molecular Weight 111.23 g/mol [2][3] 100.16 g/mol [4][6]

Experimental Protocols
Synthesis of N-Methylpiperazine

While specific synthesis protocols for the d11 variant are proprietary, the synthesis of the
parent compound, N-Methylpiperazine, provides a relevant methodological framework. One
common industrial method involves the reaction of diethanolamine with methylamine at high
temperature (200 °C) and pressure (250 bar).[7]

An alternative laboratory-scale synthesis involves the reductive methylation of piperazine. A
general procedure is as follows:

o Condensation: Piperazine is dissolved in a solvent such as methanol. Formaldehyde is
added to the solution, often in batches, to react with the piperazine, forming a condensation
product.[8]

e Hydrogenation: The condensation product is then hydrogenated in the same reactor. A
catalyst, typically Raney Nickel, is added.[8]

o Reaction Conditions: The reactor is pressurized with hydrogen gas to 1.0-6.0 MPa and
heated to a temperature between 70-100 °C.[8] The reaction proceeds with stirring until
hydrogen uptake ceases.

 Purification: After the reaction, the catalyst is filtered off. The resulting filtrate is purified by
distillation to recover the solvent and any unreacted piperazine, yielding N-Methylpiperazine.

[8]

Determination of Physical Properties
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The physical properties listed would be determined using standard analytical techniques:

e Melting and Boiling Points: Determined using a calibrated melting point apparatus or by
distillation for the boiling point, following established ASTM or ISO standards.

» Density: Measured using a pycnometer or a digital density meter at a specified temperature.

o Solubility: Assessed by visual inspection of miscibility with various solvents at controlled
temperatures.

Visual Data Representation

The following diagram illustrates the key identifying characteristics of N-Methylpiperazine-d11.

N-Methylpiperazine-d11

CAS Number
1319723-22-2

Key Feature
Deuterium Labeled
(11 Deuterium Atoms)

Solubility

(by analogy)
Miscible in Water

Physical State

(by analogy)
Colorless Liquid

Chemical Formula Molecular Weight
CsHD11N:2 111.23 g/mol

Click to download full resolution via product page

Caption: Key physical and chemical identifiers for N-Methylpiperazine-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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